Cas no 575469-48-6 ((2E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic acid
• CAS No: 575469-48-6
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 6321432
• PubChem ID: 733906
• Update Time: 2025-06-17

(2E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic acid
• AKOS000274119
• EN300-228120
• (E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic acid
• (E)-3-(5-BROMO-2-ETHOXYPHENYL)ACRYLIC ACID
• 2-Propenoic acid, 3-(5-bromo-2-ethoxyphenyl)-
• (E)-3-(5-BROMO-2-ETHOXYPHENYL)-2-PROPENOIC ACID
• TS-00905
• 3-(5-BROMO-2-ETHOXYPHENYL)ACRYLICACID
• SCHEMBL2215883
• (2E)-3-(5-BROMO-2-ETHOXYPHENYL)ACRYLIC ACID
• 575469-48-6
• AS-871/42552907
• 175135-12-3
• EN300-1082708
• F3098-7671
• 3-(5-Bromo-2-ethoxyphenyl)acrylic acid
• CS-0299433
• MFCD00052258
• starbld0007813

• MDL： MFCD00052258
• Inchi： 1S/C11H11BrO3/c1-2-15-10-5-4-9(12)7-8(10)3-6-11(13)14/h3-7H,2H2,1H3,(H,13,14)/b6-3+
• InChI Key： ZMQAXIQIWCZKPZ-ZZXKWVIFSA-N
• SMILES： BrC1C=CC(=C(/C=C/C(=O)O)C=1)OCC

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic acid

Introduction to (2E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic Acid (CAS No. 575469-48-6)

(2E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic acid, with the CAS number 575469-48-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of α,β-unsaturated carboxylic acids, which are known for their versatile reactivity and potential applications in drug development. The presence of both a bromine substituent and an ethoxy group on the aromatic ring enhances its chemical functionality, making it a valuable intermediate in synthetic chemistry.

The structural features of this compound make it particularly interesting for medicinal chemists. The α,β-unsaturated system allows for facile participation in various organic reactions, including Diels-Alder cycloadditions, Michael additions, and cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures, which is often required in the design of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing bromine and ethoxy groups. These functional moieties have been shown to influence the binding affinity and selectivity of molecules towards biological targets. For instance, the bromine atom can serve as a handle for further derivatization via palladium-catalyzed cross-coupling reactions, while the ethoxy group can enhance solubility and metabolic stability. Such properties are crucial for optimizing drug-like characteristics.

One of the most compelling aspects of (2E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic acid is its utility as a building block in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways. For example, studies have demonstrated its role in generating derivatives that exhibit inhibitory activity against enzymes involved in cancer metabolism. The ability to fine-tune the structure through strategic modifications has opened up new avenues for therapeutic intervention.

The synthesis of (2E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic acid involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the bromination of an appropriately substituted aromatic precursor, followed by ethoxylation and subsequent formation of the enone moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions, have been employed to achieve high yields and purity. These techniques underscore the compound's importance in modern synthetic chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of how (2E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic acid behaves in biological systems. Molecular modeling studies have revealed insights into its interactions with target proteins, providing a rational basis for designing more effective derivatives. Such computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to predict and optimize molecular properties before experimental validation.

The pharmaceutical industry has recognized the potential of this compound due to its structural features and synthetic accessibility. Several academic and industrial groups have reported novel derivatives synthesized from (2E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic acid that show promising biological activity. These include compounds with anti-inflammatory, antiviral, and anticancer properties. The ongoing research highlights its significance as a scaffold for developing next-generation therapeutics.

In conclusion, (2E)-3-(5-bromo-2-ethoxyphenyl)prop-2-enoic acid (CAS No. 575469-48-6) is a multifaceted compound with substantial potential in pharmaceutical research. Its unique structural attributes, combined with its synthetic tractability, make it an invaluable tool for medicinal chemists. As our understanding of biological pathways continues to evolve, this compound is likely to play an even greater role in the discovery and development of innovative treatments.